Cas no 144-82-1 (Sulfamethizole)

Sulfamethizole is a sulfonamide antibiotic with a narrow spectrum of activity, primarily targeting gram-negative bacteria. Its chemical structure, characterized by a thiadiazole ring, enhances solubility and bioavailability compared to earlier sulfonamides. The compound inhibits bacterial dihydropteroate synthase, disrupting folate synthesis and preventing microbial growth. Sulfamethizole is particularly effective against urinary tract infections due to its high renal excretion and concentration in urine. Its rapid absorption and relatively short half-life allow for flexible dosing regimens. While resistance has emerged with broader sulfonamide use, Sulfamethizole remains clinically relevant in specific indications where its pharmacokinetic profile offers advantages over newer agents. The drug is typically administered orally as tablets or suspension.
Sulfamethizole structure
Sulfamethizole structure
Product Name:Sulfamethizole
CAS No:144-82-1
MF:C9H10N4O2S2
MW:270.331298351288
MDL:MFCD00053363
CID:36539
PubChem ID:5328
Update Time:2025-10-29

Sulfamethizole Chemical and Physical Properties

Names and Identifiers

    • Sulfamethizole
    • 4-Amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
    • 4-Aminomethyl-1-N-BOC-piperidine
    • SULFAMETHIZOLE CRYSTALLINE
    • 4-amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
    • Sulfamethizol
    • Sulfamethylthiadiazole
    • uroz
    • VK 53
    • famet
    • rufol
    • Urolin
    • Urifon
    • rp2145
    • lucosil
    • renasul
    • salimol
    • Sulphamethizole
    • Sulfametizol
    • Sulfamethizolum
    • Proklar
    • Thiosulfil
    • Sulfurine
    • Sulfapyelon
    • Urolucosil
    • Urocydal
    • Tetracid
    • Microsul
    • Thidicur
    • Sulfstat
    • Ayerlucil
    • Urosulfin
    • Urodiaton
    • Methazol
    • Ultrasul
    • Sulfa gram
    • Thiosulfil Forte
    • Solfametizolo
    • Solfametizolo [DCIT]
    • Sulfametizol [INN-Spanish]
    • Sulfamethizolum [INN-Latin]
    • Thiosulfil-A-Forte
    • Benzenesul
    • N (SUP 1)-(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANILAMIDE
    • 25W8454H16
    • SCHEMBL26453
    • NCGC00024107-04
    • 4-amino-N-(5-methyl[1,3,4]thiadiazol-2-yl)-benzenesulfonamide
    • BRD-K31682896-001-15-8
    • Sulfamethizole (Proklar)
    • SULFAMETHIZOLE [ORANGE BOOK]
    • HMS2097E06
    • AB00052098
    • CCRIS 756
    • Sulfamethizole (USP:INN:BAN:JAN)
    • SULFAMETHIZOLE (EP IMPURITY)
    • KBio2_006608
    • SULFANILAMIDE, N(1)-(5-METHYL-1,3,4-THIADIAZOL-2-YL)-
    • N1-(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanilamide
    • Prestwick_114
    • AKOS002666345
    • Sulfamethizole (JP17/USP/INN)
    • SULFAMETHIZOLE [VANDF]
    • Spectrum_000992
    • KBio1_000141
    • SULFAMETHIZOLE [JAN]
    • Sulfamethizolum (INN-Latin)
    • NCGC00016407-04
    • SPBio_001443
    • EINECS 205-641-1
    • SULFAMETHIZOLE [EP MONOGRAPH]
    • HMS3371A13
    • DivK1c_000141
    • NSC757327
    • N(SUP1)-(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANILIMIDE
    • KBio2_001472
    • Sulfamethizole, analytical standard, >=99% (HPLC)
    • KBio3_001460
    • Sulfamethizole, VETRANAL(TM), analytical standard
    • Spectrum2_001322
    • D00870
    • Spectrum5_001078
    • NCGC00016407-03
    • D06BA04
    • 5-Methyl-2-sulfanilamido-1,3,4-thiadiazole
    • SPBio_002663
    • NCGC00016407-08
    • MLS000028603
    • 2-(p-Aminobenzenesulfonamido)-5-methylthiadiazole
    • Sulfanilamide, N(sup 1)-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • HMS3655F05
    • sulfametizolo
    • SMR000058666
    • NINDS_000141
    • D88000
    • SULFAMETHIZOLE (EP MONOGRAPH)
    • EN300-217740
    • Prestwick3_000742
    • N(1)-(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanilamide
    • NCGC00016407-09
    • SULFAMETHIZOLE (USP MONOGRAPH)
    • KBioSS_001472
    • NSC 757327
    • C08050
    • GTPL12683
    • SULFAMETHIZOLE [MI]
    • BSPBio_001960
    • SPECTRUM1500549
    • AB00052098_16
    • SULFAMETHIZOLE [EP IMPURITY]
    • SULFAMETHIZOLE [USP MONOGRAPH]
    • sulphamethiozole
    • HMS3714E06
    • 4-AMINO-N-(5-METHYL-1,3,4-THIADIAZOL-2-YL)BENZENESULFONIMIDE
    • 2-Sulfanilamido-5-methyl-1,3,4-thiadiazole
    • Sulfamethizole [USP:INN:BAN:JAN]
    • Prestwick2_000742
    • RP 2145
    • SULFAMETHIZOLE (USP-RS)
    • Sulfamethizole-(phenyl-13C6)
    • Sulfamethizole, United States Pharmacopeia (USP) Reference Standard
    • Tox21_110425_1
    • SW196425-3
    • DB00576
    • DTXSID5023615
    • AI3-50149
    • NCGC00016407-07
    • s1957
    • SULFAMETHIZOLE [USP-RS]
    • NCGC00016407-13
    • Spectrum4_000640
    • HSDB 4379
    • Tox21_110425
    • NCGC00016407-02
    • A921093
    • HMS2233L09
    • SR-01000003158-3
    • S01AB01
    • KBioGR_001260
    • NCGC00024107-05
    • UNII-25W8454H16
    • SMP1_000284
    • BRD-K31682896-001-05-9
    • NCGC00016407-05
    • SULFAMETHIZOLE [HSDB]
    • Prestwick1_000742
    • Pharmakon1600-01500549
    • Prestwick0_000742
    • SR-01000003158
    • NCGC00024107-03
    • NCGC00258588-01
    • NS00000005
    • SBI-0051523.P003
    • Sulfamethizole, European Pharmacopoeia (EP) Reference Standard
    • CHEMBL1191
    • IDI1_000141
    • BSPBio_000724
    • N(sup 1)-(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanilamide
    • CHEBI:9331
    • Sulfamethizol 1000 microg/mL in Acetonitrile
    • J-008011
    • BPBio1_000798
    • SULFAMETHIZOLE [MART.]
    • Q3976824
    • HMS1570E06
    • 144-82-1
    • AB00052098_15
    • CCG-39260
    • KBio2_004040
    • Tox21_201035
    • SULFAMETHIZOLE [INN]
    • 4-(AMINOMETHYL)-1-N-BOC-PIPERIDINE-HCl
    • DTXCID803615
    • NCGC00016407-06
    • Thiosulfil (TN)
    • AS-10177
    • NCGC00016407-11
    • HMS2092I21
    • HMS1921A19
    • sulphamethazole
    • Spectrum3_000570
    • NSC-757327
    • BDBM50295558
    • SR-01000003158-2
    • J01EB02
    • N(sup 1)-(5-Methyl-1,3,4-thiadiazol-2-yl)-sulfanilamide
    • NCGC00016407-01
    • Sulfametizol (INN-Spanish)
    • MFCD00053363
    • HMS500H03
    • HY-B0333
    • SULFAMETHIZOLE (MART.)
    • B05CA04
    • CAS-144-82-1
    • Opera_ID_1595
    • SULFAMETHIZOLE [WHO-DD]
    • Benzenesulfonamide, 4-amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • MLS002303066
    • Epitope ID:122233
    • 2-Methyl-5-sulfanilamido-1,3,4-thiadiazole
    • 1,3,4-Thiadiazole, 5-methyl-2-sulphanilamido-
    • BRD-K31682896-001-23-2
    • DA-58172
    • BRD-K31682896-001-24-0
    • MDL: MFCD00053363
    • Inchi: 1S/C9H10N4O2S2/c1-6-11-12-9(16-6)13-17(14,15)8-4-2-7(10)3-5-8/h2-5H,10H2,1H3,(H,12,13)
    • InChI Key: VACCAVUAMIDAGB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC1=NN=C(C)S1)(=O)=O

Computed Properties

  • Exact Mass: 270.02500
  • Monoisotopic Mass: 270.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 135
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: 白色至淡 黄色结晶粉末
  • Density: 1.4704 (rough estimate)
  • Melting Point: 208.0 to 211.0 deg-C
  • Boiling Point: 176°C (rough estimate)
  • Flash Point: 259.1±30.7 °C
  • Refractive Index: 1.6440 (estimate)
  • PSA: 134.59000
  • LogP: 2.96450
  • pka: 5.45(at 25℃)
  • Merck: 8916
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

Sulfamethizole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 43
  • Safety Instruction: S36/37
  • RTECS:WP0875000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R43
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Sulfamethizole Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Sulfamethizole Pricemore >>

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Sulfamethizole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:144-82-1)Sulfamethizole
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(CAS:144-82-1)Sulfamethizole
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:144-82-1)Sulfamethizole
LE12452
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:144-82-1)Sulfamethizole
A921093
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):161.0/282.0/563.0
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